Cas no 1562961-25-4 (N'-hydroxy-4-propylcyclohexane-1-carboximidamide)

• Product Name: N'-hydroxy-4-propylcyclohexane-1-carboximidamide
• CAS No: 1562961-25-4
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 5690187
• PubChem ID: 65423258
• Update Time: 2023-10-13

N'-hydroxy-4-propylcyclohexane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• EN300-1291596
• N'-hydroxy-4-propylcyclohexane-1-carboximidamide
• 1562961-25-4
• N-hydroxy-4-propylcyclohexane-1-carboximidamide
• Cyclohexanecarboximidamide, N-hydroxy-4-propyl-

• Inchi： 1S/C10H20N2O/c1-2-3-8-4-6-9(7-5-8)10(11)12-13/h8-9,13H,2-7H2,1H3,(H2,11,12)
• InChI Key： HPPFEMDYDYAFEI-UHFFFAOYSA-N
• SMILES： O/N=C(/C1CCC(CCC)CC1)\N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 281.6±23.0 °C(Predicted)
• pka: 7.35±0.69(Predicted)